Cas no 1797889-14-5 (methyl 2-{[4-(4-methoxypiperidin-1-yl)phenyl]sulfamoyl}acetate)

• Product Name: methyl 2-{[4-(4-methoxypiperidin-1-yl)phenyl]sulfamoyl}acetate
• CAS No: 1797889-14-5
• MF: C₁₅H₂₂N₂O₅S
• MW: 342.410583019257
• CID: 5806474
• PubChem ID: 71809725
• Update Time: 2025-10-18

methyl 2-{[4-(4-methoxypiperidin-1-yl)phenyl]sulfamoyl}acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[[4-(4-methoxypiperidin-1-yl)phenyl]sulfamoyl]acetate
• methyl 2-{[4-(4-methoxypiperidin-1-yl)phenyl]sulfamoyl}acetate
• 1797889-14-5
• AKOS024565294
• F6442-5764
• methyl 2-(N-(4-(4-methoxypiperidin-1-yl)phenyl)sulfamoyl)acetate

• Inchi： 1S/C15H22N2O5S/c1-21-14-7-9-17(10-8-14)13-5-3-12(4-6-13)16-23(19,20)11-15(18)22-2/h3-6,14,16H,7-11H2,1-2H3
• InChI Key： LTRGKVHUMLGQID-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CS(NC1=CC=C(N2CCC(OC)CC2)C=C1)(=O)=O

Computed Properties

• Exact Mass: 342.12494298g/mol
• Monoisotopic Mass: 342.12494298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 93.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on methyl 2-{[4-(4-methoxypiperidin-1-yl)phenyl]sulfamoyl}acetate

Methyl 2-{[4-(4-methoxypiperidin-1-yl)phenyl]sulfamoyl}acetate: A Comprehensive Overview

Methyl 2-{[4-(4-methoxypiperidin-1-yl)phenyl]sulfamoyl}acetate, also known by its CAS number 1797889-14-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a methyl ester group, a sulfamoyl group, and a piperidine ring with a methoxy substituent. The combination of these functional groups makes it a versatile molecule with potential applications in drug development and chemical synthesis.

The molecular structure of methyl 2-{[4-(4-methoxypiperidin-1-yl)phenyl]sulfamoyl}acetate is notable for its complexity and functional diversity. The sulfamoyl group (-SO₂-NH-) is a key feature, as it can act as a bioisostere for other functional groups in medicinal chemistry. The piperidine ring, substituted with a methoxy group, adds rigidity and potential for hydrogen bonding, which are desirable properties in drug design. Additionally, the methyl ester group contributes to the molecule's solubility and stability.

Recent studies have highlighted the potential of this compound in the development of new therapeutic agents. For instance, researchers have explored its role as a building block in the synthesis of bioactive molecules. Its ability to undergo various chemical transformations, such as nucleophilic substitutions and condensations, makes it an invaluable intermediate in organic synthesis. Furthermore, its sulfamoyl group has been shown to exhibit moderate inhibitory activity against certain enzymes, suggesting its potential as a lead compound in drug discovery.

In terms of physical properties, methyl 2-{[4-(4-methoxypiperidin-1-yl)phenyl]sulfamoyl}acetate has been characterized by techniques such as NMR spectroscopy and mass spectrometry. These studies have provided insights into its molecular conformation and stability under different conditions. The compound is also known to exhibit good solubility in organic solvents, which facilitates its use in various synthetic procedures.

The synthesis of this compound typically involves multi-step reactions, including nucleophilic aromatic substitution and esterification. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. These improvements have made the compound more accessible for research purposes.

From an environmental perspective, the degradation pathways of methyl 2-{[4-(4-methoxypiperidin-1-yl)phenyl]sulfamoyl}acetate have been studied to assess its potential impact on ecosystems. Results indicate that the compound undergoes biodegradation under aerobic conditions, with microbial activity playing a significant role. This information is crucial for ensuring the safe handling and disposal of the compound in industrial settings.

In conclusion, methyl 2-{[4-(4-methoxypiperidin-1-yl)phenyl]sulfamoyl}acetate (CAS No: 1797889-14-5) is a multifaceted compound with promising applications in chemistry and pharmacology. Its unique structure, coupled with recent research findings, underscores its importance as a valuable tool in drug discovery and chemical synthesis.